Cas no 925003-49-2 (2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol)

2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol is a fluorinated phenolic compound featuring a pyrimidine amine substituent, which enhances its utility in pharmaceutical and agrochemical synthesis. The presence of both amino and fluoro functional groups contributes to its reactivity, making it a versatile intermediate for constructing heterocyclic frameworks. Its structural features enable selective modifications, facilitating applications in drug discovery, particularly in kinase inhibitor development. The compound’s stability under standard conditions and compatibility with common organic reactions further underscore its practicality in research and industrial settings. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting precise and efficient chemical transformations.
2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol structure
925003-49-2 structure
Product Name:2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol
CAS No:925003-49-2
MF:C10H8FN3O
MW:205.188425064087
CID:3060913
PubChem ID:135949928
Update Time:2025-06-08

2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol
    • 925003-49-2
    • SB60105
    • 2-(2-aminopyrimidin-4-yl)-4-fluorophenol
    • MFCD08446524
    • MDL: MFCD08446524
    • Inchi: 1S/C10H8FN3O/c11-6-1-2-9(15)7(5-6)8-3-4-13-10(12)14-8/h1-5,15H,(H2,12,13,14)
    • InChI Key: QCUKVGKIEJOLFU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C1C=CN=C(N)N=1)O

Computed Properties

  • Exact Mass: 205.06514005Da
  • Monoisotopic Mass: 205.06514005Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72Ų

2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol Security Information

  • Hazardous Material Identification: Xi

2-(2-Amino-pyrimidin-4-yl)-4-fluoro-phenol Pricemore >>

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